(Methylamino)acetonitrile
Overview
Description
“(Methylamino)acetonitrile” is a chemical compound with the molecular formula C3H6N2 . It has an average mass of 70.093 Da and a monoisotopic mass of 70.053101 Da .
Molecular Structure Analysis
The molecular structure of “(Methylamino)acetonitrile” consists of 3 carbon atoms, 6 hydrogen atoms, and 2 nitrogen atoms . The SMILES string representation of the molecule is CNCC#N .Physical And Chemical Properties Analysis
“(Methylamino)acetonitrile” has a density of 0.9±0.1 g/cm3, a boiling point of 150.2±13.0 °C at 760 mmHg, and a vapor pressure of 3.9±0.3 mmHg at 25°C . It has an enthalpy of vaporization of 38.7±3.0 kJ/mol and a flash point of 44.6±19.8 °C .Scientific Research Applications
Biological and Toxicological Effects of Related Compounds
A review on the toxicology of acetamide and its derivatives highlights the commercial importance of these chemicals and provides a comprehensive update on the biological consequences of exposure. This study suggests that understanding the toxicological profiles of such compounds is crucial for assessing their safety and potential applications in various industries (Kennedy, 2001).
Analytical Methods in Pharmaceutical Quality Control
Research on atorvastatin, a lipid-regulating drug, emphasizes the importance of analytical methods for quality control. Acetonitrile is highlighted as the most commonly used organic solvent in the evaluation of pharmaceuticals, suggesting the relevance of solvent choice in analytical chemistry and the potential role of (Methylamino)acetonitrile derivatives in such processes (Kogawa, Pires, & Salgado, 2019).
Separation Technologies and Environmental Applications
A study on the activity coefficients at infinite dilution of various solutes in ionic liquids discusses the separating ability of these solvents, including acetonitrile, for different types of separation problems. This indicates the potential application of (Methylamino)acetonitrile in enhancing the efficiency of separation processes (Domańska, Wlazło, & Karpińska, 2016).
Epigenetic Modifications and Stress Response
Research into epigenetic modifications associated with childhood trauma and stress response genes does not directly involve (Methylamino)acetonitrile but indicates the broader context of chemical interactions with biological systems and their potential implications for health outcomes (Jiang et al., 2019).
Synthetic Chemistry and Heterocyclic Compounds
A review on the synthesis and biological activity of enaminoketones and enaminothiones points to the versatility of enaminonitriles, including (Methylamino)acetonitrile derivatives, as building blocks for the synthesis of various heterocycles, highlighting their significance in synthetic chemistry and potential pharmaceutical applications (Negri, Kascheres, & Kascheres, 2004).
Safety and Hazards
“(Methylamino)acetonitrile” is classified as having acute toxicity (oral), being a skin irritant, an eye irritant, and a flammable liquid . Precautionary measures include avoiding ignition sources, keeping the container tightly closed, grounding and bonding containers when transferring liquid, and washing thoroughly after handling .
properties
IUPAC Name |
2-(methylamino)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N2/c1-5-3-2-4/h5H,3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVVRRUUMHFWFQV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3063962 |
Source
|
| Record name | Methylaminoacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3063962 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
70.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methylaminoacetonitrile | |
CAS RN |
5616-32-0 |
Source
|
| Record name | (Methylamino)acetonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5616-32-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetonitrile, 2-(methylamino)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005616320 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sarcosinonitrile | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=99320 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Acetonitrile, 2-(methylamino)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Methylaminoacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3063962 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methylaminoacetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.580 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is notable about the basic hydrolysis of N-Nitroso-2-(methylamino)acetonitrile?
A1: Research indicates that N-Nitroso-2-(methylamino)acetonitrile undergoes basic hydrolysis unusually easily. [] While the exact mechanisms behind this haven't been fully elucidated in the provided abstracts, this points towards interesting reactivity patterns compared to similar compounds. Further investigation into the reaction kinetics and influencing factors could be valuable.
Q2: How does an acidic environment affect N-Nitroso-2-(methylamino)acetonitrile?
A2: Polarographic studies show that N-Nitroso-2-(methylamino)acetonitrile undergoes a rearrangement reaction when exposed to acidic aqueous solutions. [] Details about the specific products formed and the reaction pathway require further analysis of the full research article. This highlights the importance of pH in the compound's stability and potential applications.
Q3: Can N-Nitroso-2-(methylamino)acetonitrile transform into other heterocyclic compounds?
A3: Yes, research demonstrates a reversible interconversion between N-Nitroso-2-(methylamino)acetonitrile and 3-Methyl-5-amino-1,2,3-oxadiazolium chloride. [] This suggests a dynamic equilibrium exists between these two structures under specific conditions. Understanding the factors influencing this equilibrium could be crucial for synthetic applications and studying related reactions.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Bromo-3-(methylthio)-[1,2,4]triazolo[4,3-a]pyridine](/img/structure/B1294762.png)
